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Compound of Interest

Compound Name: ELR510444

Cat. No.: B612144 Get Quote

Welcome to the technical support center for ELR510444. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on preventing

the precipitation of ELR510444 in experimental media. Below you will find troubleshooting

guides and frequently asked questions to ensure the stability and efficacy of ELR510444 in

your experiments.

Troubleshooting Guide: ELR510444 Precipitation
Precipitation of ELR510444 in your cell culture media can significantly impact experimental

outcomes by altering the effective concentration of the compound. This guide provides a

systematic approach to identifying and resolving this issue.

Observed Problem: A visible precipitate or cloudiness appears in the cell culture medium after

the addition of ELR510444.

Troubleshooting Workflow:
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Dilution Protocol

Yes
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procedure

No

Step 3: Assess Media
Compatibility
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Action: Modify media
conditions

Yes

Problem Persists:
Contact Technical Support

No
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Troubleshooting workflow for ELR510444 precipitation.
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Frequently Asked Questions (FAQs)
Stock Solution Preparation
Q1: What is the recommended solvent for preparing ELR510444 stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of ELR510444.[1][2]

Q2: What is the solubility of ELR510444 in DMSO?

A2: The solubility of ELR510444 in DMSO is consistently reported to be at least 37 mg/mL,

with some sources indicating it can be as high as 73 mg/mL.[1][2] It is crucial to use fresh,

anhydrous DMSO, as absorbed moisture can negatively impact the solubility of the compound.

[1]

Q3: How should I store the ELR510444 stock solution?

A3: Store the stock solution in tightly sealed vials at -20°C for short-term storage (up to 1 year)

or at -80°C for long-term storage (up to 2 years).[3] To avoid repeated freeze-thaw cycles, it is

advisable to aliquot the stock solution into smaller, single-use volumes.

Storage Temperature Duration

-20°C Up to 1 year[3]

-80°C Up to 2 years[3]

Working Solution and Media Compatibility
Q4: I observed a precipitate after diluting my ELR510444 stock solution into the cell culture

medium. What could be the cause?

A4: Precipitation upon dilution into aqueous media can occur for several reasons:

High Final Concentration: The final concentration of ELR510444 in the media may exceed its

aqueous solubility limit.
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Solvent Shock: Rapidly diluting a concentrated DMSO stock into an aqueous medium can

cause the compound to crash out of solution. To mitigate this, add the stock solution

dropwise while gently vortexing the medium.

Media Components: Components in the cell culture medium, such as salts and proteins, can

interact with ELR510444 and reduce its solubility.[4]

pH and Temperature: The pH and temperature of the cell culture medium can influence the

stability and solubility of the compound.

Q5: What is the recommended final concentration of DMSO in the cell culture medium?

A5: To avoid solvent-induced cytotoxicity and precipitation, the final concentration of DMSO in

the cell culture medium should be kept as low as possible, typically below 0.5%.

Q6: Can I dissolve ELR510444 directly in aqueous buffers like PBS?

A6: Direct dissolution in aqueous buffers is generally not recommended due to the hydrophobic

nature of ELR510444. It is best to first prepare a concentrated stock solution in DMSO.

Experimental Protocols
Detailed Protocol for Preparing a 10 mM ELR510444 Stock Solution and a 10 µM Working

Solution

Materials:

ELR510444 powder (Molecular Weight: 368.47 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Cell culture medium, pre-warmed to 37°C
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Procedure:

Part 1: Preparation of 10 mM Stock Solution

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Accurately weigh out 3.68 mg of ELR510444 powder and transfer it to a sterile

microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

ELR510444 powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved and the

solution is clear. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Part 2: Preparation of 10 µM Working Solution in Cell Culture Medium

Pre-warm Medium: Ensure your cell culture medium is pre-warmed to 37°C.

Calculate Dilution: To prepare a 10 µM working solution from a 10 mM stock, you will need to

perform a 1:1000 dilution.

Dilution: In a sterile conical tube, add 999 µL of the pre-warmed cell culture medium.

Add Stock Solution: While gently vortexing the medium, add 1 µL of the 10 mM ELR510444
stock solution dropwise to the medium. This gradual addition helps to prevent precipitation.

Final Mix: Gently mix the final working solution by inverting the tube or pipetting up and

down. Do not vortex vigorously.

Immediate Use: Use the freshly prepared working solution immediately for your experiments.

Signaling Pathway Diagram
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ELR510444 is a microtubule disruptor that leads to mitotic arrest and apoptosis in cancer cells.

ELR510444

Tubulin Polymerization

Inhibits

Microtubule Formation

Mitotic Spindle Assembly

Mitotic Arrest

Disrupts

Apoptosis

Click to download full resolution via product page

ELR510444 mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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